molecular formula C9H8F3NO2 B13126180 3-Amino-2-(2,2,2-trifluoroethyl)benzoicacid

3-Amino-2-(2,2,2-trifluoroethyl)benzoicacid

Cat. No.: B13126180
M. Wt: 219.16 g/mol
InChI Key: DGWDJIUWWSCLMY-UHFFFAOYSA-N
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Description

3-Amino-2-(2,2,2-trifluoroethyl)benzoic acid is a chemical compound with the molecular formula C9H8F3NO2 It is characterized by the presence of an amino group, a trifluoroethyl group, and a benzoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-2-(2,2,2-trifluoroethyl)benzoic acid typically involves the reaction of 2-Aminobenzotrifluoride with suitable reagents. One common method is the nitration of 2-Aminobenzotrifluoride followed by reduction to yield the desired product . The reaction conditions often include the use of solvents like methanol and catalysts to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve continuous flow nitration processes, which allow for better control over reaction parameters and higher yields . The use of advanced techniques such as surface plasmon resonance and NMR spectroscopy can also aid in optimizing the production process .

Chemical Reactions Analysis

Types of Reactions

3-Amino-2-(2,2,2-trifluoroethyl)benzoic acid undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include:

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce various amines .

Mechanism of Action

Comparison with Similar Compounds

Similar Compounds

Uniqueness

3-Amino-2-(2,2,2-trifluoroethyl)benzoic acid is unique due to the presence of the trifluoroethyl group, which imparts distinct chemical and physical properties. This group enhances the compound’s stability, reactivity, and binding affinity in biological systems, making it a valuable compound for various applications .

Properties

Molecular Formula

C9H8F3NO2

Molecular Weight

219.16 g/mol

IUPAC Name

3-amino-2-(2,2,2-trifluoroethyl)benzoic acid

InChI

InChI=1S/C9H8F3NO2/c10-9(11,12)4-6-5(8(14)15)2-1-3-7(6)13/h1-3H,4,13H2,(H,14,15)

InChI Key

DGWDJIUWWSCLMY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)N)CC(F)(F)F)C(=O)O

Origin of Product

United States

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